Cas no 2172167-21-2 (2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• CAS No: 2172167-21-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6000452
• PubChem ID: 165819597
• Update Time: 2025-05-23

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid
• EN300-1522694
• 2-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclopropyl}acetic acid
• 2172167-21-2

• Inchi： 1S/C26H30N2O5/c29-23(28-26(13-14-26)16-24(30)31)12-2-1-7-15-27-25(32)33-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22H,1-2,7,12-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JSRRARBZXJHKIW-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid: A Comprehensive Overview

The compound with CAS number 2172167-21-2, named 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and biochemistry. This compound has garnered attention due to its unique structure and potential for use in drug discovery and material science.

The molecular structure of this compound is characterized by a cyclopropane ring, which is a three-membered carbon ring known for its high strain energy and reactivity. Attached to this cyclopropane ring is an acetic acid group, which contributes to the compound's acidity and reactivity. The key functional group in this molecule is the {(9H-fluoren-9-yl)methoxycarbonyl} (Fmoc) group, which is a well-known protecting group in peptide synthesis.

The Fmoc group plays a crucial role in the synthesis of peptides and proteins, as it temporarily blocks the amine functionality during the assembly of complex molecules. This makes the compound an essential intermediate in the production of bioactive molecules, including antibiotics, enzymes, and synthetic vaccines. Recent advancements in peptide synthesis have further highlighted the importance of this compound in creating highly specific and potent therapeutic agents.

One of the most recent studies on this compound involves its application in click chemistry, where it serves as a versatile building block for constructing complex molecular architectures. Researchers have demonstrated that the cyclopropane ring can be selectively opened under specific reaction conditions, enabling the formation of diverse structures with tailored properties. This has opened new avenues for its use in drug design and materials development.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in polymer chemistry. The cyclopropane moiety has been shown to enhance the mechanical properties of polymers when incorporated into their backbone. This finding has led to investigations into its use in creating high-performance materials for applications such as biodegradable plastics and advanced composites.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes nucleophilic substitution, coupling reactions, and protecting group strategies. The use of Fmoc as a protecting group ensures that the amine functionality remains inert during intermediate steps, allowing for precise control over the reaction sequence.

Recent research has also focused on optimizing the synthesis of this compound to improve yield and reduce costs. By employing catalytic asymmetric methods and green chemistry principles, scientists have developed more sustainable routes for its production. These advancements are expected to facilitate large-scale manufacturing of this compound for various industrial applications.

In conclusion, 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclopropyl}acetic acid is a versatile molecule with a wide range of applications in organic synthesis, peptide chemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across multiple disciplines.